Cas no 80435-07-0 (6,8-Methanoquinazoline (9CI))

6,8-Methanoquinazoline (9CI) structure
Product name:6,8-Methanoquinazoline (9CI)
6,8-Methanoquinazoline (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 6,8-Methanoquinazoline (9CI)
- 6,8-METHANOQUINAZOLINE
- 3,5-diazatricyclo[7.1.1.0,undeca-1(10),2,4,6,8-pentaene
- DTXSID00663917
- 80435-07-0
- 3,5-diazatricyclo[7.1.1.0(2),]undeca-1(10),2,4,6,8-pentaene
-
- Inchi: InChI=1S/C9H6N2/c1-6-2-7(1)9-8(3-6)4-10-5-11-9/h1,3-5H,2H2
- InChI Key: BJDHQDIQJHNYEU-UHFFFAOYSA-N
- SMILES: C1C2=CC3=CN=CN=C3C1=C2
Computed Properties
- Exact Mass: 142.053098200g/mol
- Monoisotopic Mass: 142.053098200g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 25.8Ų
6,8-Methanoquinazoline (9CI) Related Literature
-
Priyanka Tiwari,Manish Yadav,Aiswarjya Bastia,G. C. Pandey,Chandana Rath New J. Chem., 2021,45, 22396-22405
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Man Vir Singh,Sudesh Kumar,Moinuddin Sarker Sustainable Energy Fuels, 2018,2, 1057-1068
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